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Cat. No.: S579035

Understanding Azane Hydroiodide

"Azane" is the IUPAC name for ammonia (NHs3), and "azane hydroiodide" refers to the salt ammonium
iodide (NHaI) [1] [2] [3].

e Chemical Profile: Ammonium iodide is a white crystalline powder with the molecular formula NHal
and a molecular weight of 144.94 g/mol [1].

¢ Primary Documented Use in Synthesis: It serves as a dual-functional reagent in copper-mediated
cyanation reactions, providing both an iodide source for initial iodination and the nitrogen atom for the
subsequent formation of a cyano group (CN) when combined with a carbon source like DMF [1]. This
method has been used to convert aryl boronic acids, organosilanes, and electron-rich arenes into
nitriles [1].

Mechanochemical Synthesis Context

While specific protocols for using ammonium iodide in mechanochemistry are not detailed in the searched
literature, the field of mechanochemistry itself is well-established as a sustainable alternative to traditional

solution-based synthesis.

General Workflow for Mechanochemical Synthesis
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The diagram below illustrates a typical workflow for a mechanochemical reaction, which would form the

basis for any protocol using ammonium iodide.
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Key Principles of Mechanochemistry [4] [5]:

¢ Solvent Reduction: Reactions occur between solid reagents through direct mechanical energy
(grinding or ball milling), drastically reducing or eliminating solvent use [5].

o Efficiency: Often leads to faster reaction times, higher yields, and altered selectivity compared to
solution-based methods [6] [5].

e Green Metrics: Generally results in superior environmental performance, with lower E-factor (kg
waste per kg product) and Process Mass Intensity (PMI) [5].

Data Summary for Ammonium lodide

The table below summarizes key chemical and physical data for ammonium iodide (azane hydroiodide) from

the search results.

Parameter Value | Description Reference
CAS Number 12027-06-4 [1]
Molecular NHal [1]
Formula

Molecular Weight  144.94 g/mol [1]
Appearance White crystalline powder [1]
Density 2.514 g/cm3 [1]

Melting Point 551 °C [1]
Documented Dual-functional reagent: iodide source & nitrogen donor for cyano [1]

Role group formation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11734432/
https://pubs.rsc.org/en/content/articlehtml/2024/su/d4su00385c
https://pubs.rsc.org/en/content/articlehtml/2024/su/d4su00385c
https://pmc.ncbi.nlm.nih.gov/articles/PMC8524419/
https://pubs.rsc.org/en/content/articlehtml/2024/su/d4su00385c
https://pubs.rsc.org/en/content/articlehtml/2024/su/d4su00385c
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.lookchem.com/ProductWholeProperty_LCPL500766.htm
https://www.smolecule.com/products/s579035?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s579035?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

References

1.; Azane | lookchem hydroiodide [lookchem.com]

2. - Wikipedia Azane [en.wikipedia.org]

3. Ammonia | Sustainable Community Action | Fandom [sca21.fandom.com]

4. Rapid and Green Anion-Assisted Mechanochemical ... [pmc.ncbi.nim.nih.gov]
5. Comparison of traditional and mechanochemical production ... [pubs.rsc.org]
6. Mechanochemical Synthesis of Primary Amides - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [mechanochemical synthesis using azane hydroiodide]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b579035#mechanochemical-

synthesis-using-azane-hydroiodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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